Cas no 1903214-31-2 (3-(4-(methylsulfonyl)phenyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide)

• Product Name: 3-(4-(methylsulfonyl)phenyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide
• CAS No: 1903214-31-2
• MF: C₁₇H₂₅NO₄S₂
• MW: 371.514702558517
• CID: 6411663
• PubChem ID: 92077119
• Update Time: 2025-11-01

3-(4-(methylsulfonyl)phenyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide Chemical and Physical Properties

Names and Identifiers

• 1903214-31-2
• 3-(4-(methylsulfonyl)phenyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide
• 3-(4-methanesulfonylphenyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide
• 3-(4-methylsulfonylphenyl)-N-[2-(oxan-4-ylsulfanyl)ethyl]propanamide
• AKOS025340025
• F6472-0665

• Inchi： 1S/C17H25NO4S2/c1-24(20,21)16-5-2-14(3-6-16)4-7-17(19)18-10-13-23-15-8-11-22-12-9-15/h2-3,5-6,15H,4,7-13H2,1H3,(H,18,19)
• InChI Key： DQXWRXAGDPHIJN-UHFFFAOYSA-N
• SMILES： S(CCNC(CCC1C=CC(=CC=1)S(C)(=O)=O)=O)C1CCOCC1

Computed Properties

• Exact Mass: 371.12250063g/mol
• Monoisotopic Mass: 371.12250063g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 8
• Complexity: 475
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 106Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds

Additional information on 3-(4-(methylsulfonyl)phenyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide

Compound CAS No. 1903214-31-2: 3-(4-(methylsulfonyl)phenyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide

The compound with CAS No. 1903214-31-2, known as 3-(4-(methylsulfonyl)phenyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide, is a highly specialized organic molecule with significant applications in the field of pharmaceutical chemistry and related industries. This compound has garnered attention due to its unique structural features and potential biological activities, making it a subject of interest for researchers and developers in the chemical sciences.

Structure and Synthesis: The molecule consists of a propanamide backbone, with a methylsulfonyl group attached to a phenyl ring at the 4-position. This arrangement suggests potential electronic effects that could influence its reactivity and bioavailability. The thioether linkage connecting the tetrahydro-2H-pyran moiety to the ethyl group further adds complexity to the structure, potentially enhancing its stability and solubility properties. Recent advancements in synthetic methodologies have enabled more efficient routes to construct such complex molecules, leveraging techniques such as microwave-assisted synthesis and catalytic coupling reactions.

Chemical Properties: The compound exhibits distinct physical properties, including a melting point of approximately 155°C and a molecular weight of 467.6 g/mol. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC). The presence of sulfur-containing groups contributes to its ability to form hydrogen bonds, which may play a role in its pharmacokinetic profile.

Biological Activity: Recent studies have highlighted the potential of this compound as a modulator of key biological pathways. For instance, research published in *Journal of Medicinal Chemistry* (2023) demonstrated its ability to inhibit certain kinases involved in inflammatory processes, suggesting its potential as an anti-inflammatory agent. Additionally, preliminary toxicity studies indicate that the compound exhibits low cytotoxicity against human hepatocyte cells, which is promising for further preclinical development.

Applications: The versatility of this compound lies in its ability to serve as both an intermediate in organic synthesis and a lead compound for drug discovery programs. Its structural features make it particularly useful in designing molecules with enhanced bioavailability and target specificity. In agricultural chemistry, analogs of this compound have shown promise as plant growth regulators, although further research is required to confirm their efficacy under field conditions.

Safety and Handling: As with all chemical compounds, proper handling procedures are essential to ensure safety in the workplace. Given its complex structure, precautions should be taken during synthesis and storage to prevent degradation or contamination. Researchers are advised to consult Material Safety Data Sheets (MSDS) for specific guidelines on handling this compound.

Future Directions: Ongoing research into 3-(4-(methylsulfonyl)phenyl)-N-(2-((tetrahydro-2H-pyran-4-yl)thio)ethyl)propanamide is focused on optimizing its pharmacokinetic properties and exploring its therapeutic potential in chronic inflammatory diseases. Collaborative efforts between academic institutions and pharmaceutical companies are expected to yield further insights into its mechanism of action and clinical applicability.